Cas no 1251617-40-9 (3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251617-40-9
• MF: C₂₄H₂₈N₆O₂
• MW: 432.518124580383
• CID: 6287795
• PubChem ID: 49665327
• Update Time: 2025-06-03

3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide
• 3-(dimethylamino)-N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}benzamide
• VU0624592-1
• AKOS024485409
• 1251617-40-9
• 3-(dimethylamino)-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• F3406-7694
• 3-(dimethylamino)-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• Inchi： 1S/C24H28N6O2/c1-17-7-9-20(10-8-17)30-16-22(26-27-30)24(32)29-13-11-19(12-14-29)25-23(31)18-5-4-6-21(15-18)28(2)3/h4-10,15-16,19H,11-14H2,1-3H3,(H,25,31)
• InChI Key： KGFYIKVNMKIHLQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)N1CCC(CC1)NC(C1C=CC=C(C=1)N(C)C)=O

Computed Properties

• Exact Mass: 432.22737416g/mol
• Monoisotopic Mass: 432.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide

Recent Advances in the Study of 3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS: 1251617-40-9)

In recent years, the compound 3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS: 1251617-40-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and benzamide moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key findings from recent research is the compound's interaction with specific protein targets involved in inflammatory pathways. In vitro and in vivo studies have demonstrated that 1251617-40-9 exhibits potent inhibitory effects on certain kinases, which play a critical role in modulating immune responses. These findings suggest its potential as a novel anti-inflammatory agent, with possible applications in treating autoimmune diseases and chronic inflammatory conditions.

Another area of investigation has been the compound's pharmacokinetic profile. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to study its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable bioavailability and metabolic stability, making it a viable candidate for further drug development.

In addition to its anti-inflammatory properties, recent studies have explored the anticancer potential of 1251617-40-9. Cell-based assays have revealed its ability to induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique structure appears to interfere with critical signaling pathways involved in cell proliferation and survival, offering a new avenue for targeted cancer therapy.

Despite these promising results, challenges remain in the development of 1251617-40-9 as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, the latest research on 3-(dimethylamino)-N-{1-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}benzamide (CAS: 1251617-40-9) highlights its multifaceted potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with its favorable pharmacokinetic properties, positions it as a compelling candidate for further investigation. Future studies will likely focus on refining its therapeutic profile and exploring its applications in combination therapies.